3-(4-fluorophenoxy)-N-(3-(2-methylpyrazolo[1,5-a]pyrimidin-6-yl)propyl)benzamide

• IUPAC Name: 3-(4-fluorophenoxy)-N-[3-(2-methylpyrazolo[1,5-a]pyrimidin-6-yl)propyl]benzamide
• InChI: InChI=1S/C23H21FN4O2/c1-16-12-22-26-14-17(15-28(22)27-16)4-3-11-25-23(29)18-5-2-6-21(13-18)30-20-9-7-19(24)8-10-20/h2,5-10,12-15H,3-4,11H2,1H3,(H,25,29)
• InChI Key: MOLFGRGNVJFITM-UHFFFAOYSA-N
• Canonical SMILES: CC1=NN2C=C(C=NC2=C1)CCCNC(=O)C3=CC(=CC=C3)OC4=CC=C(C=C4)F
• Molecular Formula: C23H21FN4O2
• Molecular Weight: 404.4 g/mol

Description

The compound “3-(4-fluorophenoxy)-N-(3-(2-methylpyrazolo[1,5-a]pyrimidin-6-yl)propyl)benzamide” is a complex organic molecule. It contains a pyrazolopyrimidine moiety, which is a fused pyrazole and pyrimidine ring. This structure is found in various bioactive compounds.

Synthesis Analysis

While specific synthesis methods for this compound are not available, similar compounds are typically synthesized through reactions involving amines, dicarbonyl compounds, and ethoxy-methylene reagents.

Chemical Reactions Analysis

The compound likely undergoes electrophilic substitution reactions, particularly in the thiophene ring of the system.

Mechanism of Action

Target of Action

The primary target of this compound is the Discoidin Domain Receptor 1 (DDR1) . DDR1 is a receptor tyrosine kinase that is involved in cell communication and signal transduction. It plays a crucial role in various cellular processes, including cell proliferation, differentiation, migration, and extracellular matrix remodeling .

Mode of Action

The compound acts as a selective and potent inhibitor of DDR1 . It binds to DDR1, inhibiting its enzymatic activity . This results in the suppression of the downstream signaling pathways that are activated by DDR1, thereby affecting the cellular processes that DDR1 regulates .

Biochemical Pathways

The inhibition of DDR1 by the compound affects several biochemical pathways. These include pathways involved in cell proliferation, differentiation, migration, and extracellular matrix remodeling . By inhibiting DDR1, the compound can disrupt these pathways, leading to changes in cell behavior .

Pharmacokinetics

Preliminary pharmacokinetic studies suggest that the compound has good PK profiles, with oral bioavailabilities of 67.4% and 56.2% . This indicates that the compound is well-absorbed and can reach effective concentrations in the body when administered orally .

Result of Action

The compound’s action results in the potent inhibition of the proliferation of cancer cells expressing high levels of DDR1 . It also strongly suppresses cancer cell invasion, adhesion, and tumorigenicity . These effects could potentially be exploited for the development of new anticancer therapies .